Cas no 6035-31-0 (2,2'-(2,6-piperidinediyl)bis(1-phenylethanone))

2,2'-(2,6-piperidinediyl)bis(1-phenylethanone) structure
6035-31-0 structure
Product Name:2,2'-(2,6-piperidinediyl)bis(1-phenylethanone)
CAS No:6035-31-0
MF:C21H23NO2
MW:321.41282582283
CID:1620224
PubChem ID:12311086
Update Time:2025-04-21

2,2'-(2,6-piperidinediyl)bis(1-phenylethanone) Chemical and Physical Properties

Names and Identifiers

    • 2,2'-(2,6-Piperidinediyl)bis(1-phenylethanone)
    • SureCN759308
    • ACN-S002121
    • N-Boc-cis-2,6-Diethyl-4-piperidone
    • PubChem19076
    • cis-2,6-diethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
    • cis-2,6-diphenacyl-piperidine
    • FT-0653188
    • QC-1546
    • N-Boc-2,6-diethyl-4-oxo-piperdine
    • α,α'-(2,6-Piperidinediyl)bis(acetophenone)
    • 2-[(2S,6R)-6-phenacylpiperidin-2-yl]-1-phenylethanone
    • cis-Norlobelanin
    • 2,2'-[(2R,6S)-Piperidine-2,6-diyl]bis(1-phenylethan-1-one)
    • 6035-31-0
    • Q27271568
    • SCHEMBL14208954
    • Ethanone, 2,2'-(2R,6S)-2,6-piperidinediylbis(1-phenyl-, rel-
    • Norlobelanine
    • 2,2-(2,6-Piperidinediyl)bis(1-phenylethanone)
    • cis-2,2''-(2,6-Piperidinediyl)bis(acetophenone)
    • 8,10-Diphenylnorlobelidione
    • Norlobelanine, cis-
    • UNII-93749AEP09
    • Isolobelanine
    • 93749AEP09
    • OMAMGHBETNHQJC-KDURUIRLSA-N
    • DTXSID201024245
    • Cis-2,2'-(piperidine-2,6-diyl)bis(1-phenylethan-1-one)
    • Norlobelanine [MI]
    • 2-[(2R,6S)-6-phenacylpiperidin-2-yl]-1-phenylethanone
    • 2,2'-(2,6-piperidinediyl)bis(1-phenylethanone)
    • Inchi: 1S/C21H23NO2/c23-20(16-8-3-1-4-9-16)14-18-12-7-13-19(22-18)15-21(24)17-10-5-2-6-11-17/h1-6,8-11,18-19,22H,7,12-15H2/t18-,19+
    • InChI Key: OMAMGHBETNHQJC-KDURUIRLSA-N
    • SMILES: O=C(C1C=CC=CC=1)C[C@H]1CCC[C@@H](CC(C2C=CC=CC=2)=O)N1

Computed Properties

  • Exact Mass: 321.17299
  • Monoisotopic Mass: 321.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.084
  • Melting Point: 120-121°
  • Boiling Point: 484.1°C at 760 mmHg
  • Flash Point: 159.6°C
  • Refractive Index: 1.553
  • PSA: 46.17
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